Methyl 3-methoxy-5-nitrobenzoate

• IUPAC Name: methyl 3-methoxy-5-nitrobenzoate
• InChI: InChI=1S/C9H9NO5/c1-14-8-4-6(9(11)15-2)3-7(5-8)10(12)13/h3-5H,1-2H3
• InChI Key: OSTVXCVLGHROLX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)[N+](=O)[O-])C(=O)OC
• Molecular Formula: C9H9NO5
• DSSTOX Substance ID: DTXSID90358103
• Molecular Weight: 211.17 g/mol
• CAS RN: 78238-13-8

Description

Methyl 3-methoxy-5-nitrobenzoate is an organic compound that has a wide range of applications in the fields of chemistry, biochemistry, and pharmacology. It is an ester of 3-methoxy-5-nitrobenzoic acid and methanol. It is a colorless, hygroscopic solid that is soluble in organic solvents and has a melting point of 84-85°C. It is a useful intermediate in the synthesis of pharmaceuticals and has been used in the synthesis of a variety of drugs, including antifungal agents, antibiotics, and anticancer agents.

Scientific Research Applications

Catalyst in Esterification

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Green Nitration Process

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Synthesis of Substituted Nitrostyrene Benzoic Acids

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Synthesis of 4-(hydroxymethyl)-1-tosylindole

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Flavoring Agent

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Solvent in Resin Rubber

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Safety and Hazards

The safety data sheet for “Methyl 3-nitrobenzoate” suggests that it should be handled with care. It is advised to avoid contact with skin, eyes, or clothing, avoid ingestion and inhalation, and avoid dust formation. It is also recommended to use personal protective equipment and ensure adequate ventilation.

Mechanism of Action

Target of Action

Nitrobenzoate compounds are often used in organic synthesis, particularly in the creation of other complex organic compounds. They can act as intermediates in various chemical reactions .

Mode of Action

Nitrobenzoate compounds can undergo reactions such as nitration, which involves the addition of a nitro group to an organic compound . This is a type of electrophilic aromatic substitution reaction .

Biochemical Pathways

Nitrobenzoate compounds can participate in various chemical reactions, serving as precursors or intermediates to other compounds .

Result of Action

The result of Methyl 3-methoxy-5-nitrobenzoate’s action would depend on its specific use in a chemical reaction. As an intermediate, its primary role would be to contribute to the synthesis of a target compound .

Action Environment

The action of Methyl 3-methoxy-5-nitrobenzoate, like other chemicals, can be influenced by various environmental factors. These can include temperature, pH, and the presence of other chemicals, which can affect the rate and outcome of chemical reactions .

Synthesis routes and methods I

Procedure details

A mixture of methyl iodide (0.200 mL, 3.2 mmol), 93A (328 mg, 1.66 mmol), and potassium carbonate (250 mg, 1.80 mmol) in DMF (2 mL) was stirred overnight at rt. The reaction mixture was diluted with water and extracted with ethyl acetate (3×). The combined organic layers were washed with water and concentrated in vacuo. The residue was purified by silica gel chromatography (gradient of 0 to 50% ethyl acetate in hexanes) to give 93B (0.22 g, 63%) as a white solid. 1H NMR (400 MHz, CDCl3) δ ppm 3.95 (s, 3H) 3.98 (s, 3H) 7.87-7.90 (m, 1H) 7.90-7.93 (m, 1H) 8.44-8.48 (m, 1H); LC/MS 212 (M+H).

Synthesis routes and methods II

Procedure details

methyl 3,5-dinitrobenzoate (1.5 g, 6.63 mmol, 1 eq) in 10 ml anhydrous MeOH under Ar was heated to reflux at 85° C. LiOMe (1.0 M in MeOH, 13.3 ml, 13.3 mmol, 2 eq) was added to the refluxing solution. After 4 h the reaction was cooled to room temperature, and the mixture was adjusted to pH {tilde over ( )} 3 with concentrated HCl. The solvent was removed in vacuo and the residue was dissolved in EtOAc. The organic layer was washed with saturated aqueous NaHCO3 (×2), water (×3), brine (×1), and dried over Na2SO4. The inorganics were filtered off, and the solvent was removed in vacuo. Purification via flash chromatography yielded 0.7705 g (3.70 mmol, 56% yield) of methyl 3-methoxy-5-nitrobenzoate.

Synthesis routes and methods III

Procedure details

Five (5) g (22 mmol) methyl 3,5-dinitrobenzoate (Aldrich) were suspended in 80 mL methanol (A.C.S. grade) and heated to reflux for app. 1 h under nitrogen, until a clear brown solution had formed. A simultaneously prepared sodium methoxide solution (prepared by portionwise addition of 0.76 g (33 mmol, 1.5 eq.) sodium to 10 mL methanol, the reaction flask was purged with nitrogen until all sodium had reacted) was added dropwise to the hot solution by syringe, each drop causing a deep red color. The reaction mixture was refluxed for an additional 15 h. After cooling to r.t., it was concentrated to dryness, the remaining brown-purple solid was taken up in 30 mL distilled water and acidified with 2 N HCl. The addition of ethyl acetate caused the present light orange solid to dissolve, phases were separated and extraction with ethyl acetate was repeated twice. The combined organic layers were washed with sat. aq. NaHCO3, with brine, then dried with MgSO4 and concentrated, leaving 3.7 g of a pale yellow solid. The crude product was purified by column chromatography (7:3 hexanes/ethyl acetate, Rf=0.6, UV; note: starting material coelutes but should be gone after the reaction time given) to afford 2.3 g (50%) of a light yellow solid. The procedure can be scaled up to 30 g starting material: depending on the course of the reaction, crude product material might be sufficiently pure to be carried on into the next step without further purification. mp 88-89° C. 2; 1H NMR (CDCl3) δ 8.46 (dd, J1=1.5 Hz, J2=2.4 Hz, 1H), 7.92 (t, J1=2.4 Hz, J2=2.4 Hz, 1H), 7.88 (dd, J1=1.5 Hz, J2=2.4 Hz, 1H), 3.99 (s, 3H, OCH3), 3.95 (s, 3H, OCH3); 13C NMR (CDCl3) δ 164.59, 160.00, 148.95, 132.37, 120.84, 116.36, 112.65, 56.02, 52.60.